1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18N2O3S/c1-2-26-17-10-8-16(9-11-17)23-20(24)19-18(12-13-27-19)22(21(23)25)14-15-6-4-3-5-7-15/h3-13H,2,14H2,1H3
• InChI Key: YIGBYCPFTKKMDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(C=CS3)N(C2=O)CC4=CC=CC=C4

Description

1-Benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a bicyclic heterocyclic compound featuring a thieno[3,2-d]pyrimidine-2,4-dione core substituted at the 1-position with a benzyl group and at the 3-position with a 4-ethoxyphenyl moiety. This scaffold is part of the broader pyrimidine-2,4-dione family, which is renowned for diverse biological activities, including antiviral (e.g., AZT, stavudine) , herbicidal , and antimicrobial applications .

Biological Activity

1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound that has garnered attention due to its diverse biological activities and potential therapeutic applications. This article explores its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

• Molecular Formula : C21H20N2O3S
• Molecular Weight : 380.5 g/mol
• CAS Number : 1326851-96-0

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, particularly protein kinases. The compound can inhibit the activity of these enzymes by binding to their active sites, thereby disrupting cellular signaling pathways that regulate cell proliferation and survival. This inhibition can lead to significant antiproliferative effects in cancer cells.

Biological Activities

1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione exhibits several notable biological activities:

• Antiproliferative Activity : Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines. For instance, in vitro assays demonstrated IC50 values in the micromolar range against breast and lung cancer cell lines .
• Enzyme Inhibition : The compound has been identified as a potent inhibitor of specific kinases involved in cancer progression. For example, it has shown promising results in inhibiting the activity of MIF2 (Macrophage Migration Inhibitory Factor) which is crucial for tumor growth and metastasis .

Structure-Activity Relationship (SAR)

The structural components of 1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione play a critical role in its biological activity:

Structural Feature	Description	Influence on Activity
Benzyl Group	Enhances lipophilicity and binding affinity	Improves interaction with target enzymes
Ethoxyphenyl Group	Provides steric bulk	Affects selectivity towards specific targets
Thieno[3,2-d]pyrimidine Core	Central framework for biological activity	Essential for enzyme inhibition

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer efficacy of 1-benzyl-3-(4-ethoxyphenyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione against several human cancer cell lines. The results indicated a dose-dependent inhibition of cell proliferation with significant apoptosis observed at higher concentrations. The compound's mechanism was linked to the downregulation of cyclin D1 and upregulation of p53 .

Study 2: Enzyme Inhibition Profile

Another investigation focused on the inhibition profile of this compound against various kinases. It was found to exhibit IC50 values in the low micromolar range for several key kinases involved in signaling pathways associated with cancer progression. This study suggests that further optimization could enhance its selectivity and potency .

Comparison with Similar Compounds

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups: The 4-ethoxyphenyl group in the target compound donates electrons via the ethoxy group, contrasting with the electron-withdrawing difluorophenyl group in . This difference may alter binding to targets like protoporphyrinogen oxidase (PPO) in herbicidal activity .
• Antimicrobial Activity : Compounds with oxadiazole substituents (e.g., ) exhibit enhanced antimicrobial properties, likely due to improved membrane penetration or target affinity.

Electronic Properties and Bioactivity Correlation

Frontier molecular orbital (FMO) analysis of pyrido[2,3-d]pyrimidine-2,4-diones (structurally related) reveals that:

• HOMO Localization : Electron-rich substituents (e.g., ethoxyphenyl) localize HOMO on the aromatic ring, enhancing interactions with electron-deficient enzyme pockets .
• LUMO Energy : Lower LUMO energies in fluorinated analogs (e.g., ) correlate with herbicidal activity similar to flumioxazin .

Q & A

Q. Advanced

• Position 1 : Bulky substituents (e.g., benzyl) reduce antimicrobial activity due to steric hindrance at target binding sites .
• Position 3 : Electron-donating groups (e.g., 4-ethoxy) enhance lipophilicity and membrane penetration, improving potency .
• Computational Tools :
  • Molecular Docking : Predict binding affinity to enzymes like dihydrofolate reductase (DHFR) using AutoDock Vina .
  • QSAR Models : Correlate logP values with MIC data to prioritize hydrophobic derivatives for synthesis .

How can reaction regioselectivity be controlled during the alkylation of the thieno[3,2-d]pyrimidine core?

Q. Advanced

• Base Selection : K₂CO₃ in DMF favors N1-alkylation over O-alkylation due to stronger nucleophilicity of the pyrimidine nitrogen .
• Solvent Effects : Polar aprotic solvents stabilize transition states for N-alkylation, minimizing side reactions .
• Protecting Groups : Temporarily block reactive sites (e.g., using trimethylsilyl groups) to direct substitution to position 1 .

What strategies resolve contradictions in reported biological activity between in vitro and cellular assays?

Q. Advanced

• Metabolic Stability Testing : Use liver microsome assays to identify rapid degradation (e.g., ethoxy group oxidation) that reduces cellular efficacy .
• Membrane Permeability : Measure logD values (octanol-water distribution) to assess whether poor cellular uptake explains discordant data .
• Target Engagement Studies : Confirm binding to putative targets (e.g., bacterial topoisomerases) via SPR (Surface Plasmon Resonance) .

How are computational methods integrated into the design of novel derivatives with improved pharmacokinetic properties?

Q. Advanced

• ADMET Prediction : Tools like SwissADME forecast bioavailability (%F) and blood-brain barrier penetration to exclude derivatives with unfavorable profiles .
• MD Simulations : Analyze ligand-receptor complex stability over 100-ns trajectories to prioritize compounds with sustained binding .
• Synthetic Feasibility : Apply retrosynthesis algorithms (e.g., ChemAxon) to ensure proposed derivatives can be synthesized in ≤5 steps .